Cas no 500131-39-5 (3-Pyridinecarbonitrile,5-acetyl-1,2-dihydro-6-methyl-4-(4-methylphenyl)-2-thioxo-)
500131-39-5 structure
Product Name:3-Pyridinecarbonitrile,5-acetyl-1,2-dihydro-6-methyl-4-(4-methylphenyl)-2-thioxo-
CAS No:500131-39-5
MF:C16H14N2OS
MW:282.360162258148
CID:1543659
Update Time:2024-08-24
3-Pyridinecarbonitrile,5-acetyl-1,2-dihydro-6-methyl-4-(4-methylphenyl)-2-thioxo- Chemical and Physical Properties
Names and Identifiers
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- 3-Pyridinecarbonitrile,5-acetyl-1,2-dihydro-6-methyl-4-(4-methylphenyl)-2-thioxo-
- 3-Pyridinecarbonitrile, 5-acetyl-1,2-dihydro-6-methyl-4-(4-methylphenyl)-2-thioxo-
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- Inchi: 1S/C16H14N2OS/c1-9-4-6-12(7-5-9)15-13(8-17)16(20)18-10(2)14(15)11(3)19/h4-7H,1-3H3,(H,18,20)
- InChI Key: WACURDFVTVQRKF-UHFFFAOYSA-N
- SMILES: C1(=S)NC(C)=C(C(C)=O)C(C2=CC=C(C)C=C2)=C1C#N
Computed Properties
- Exact Mass: 282.08282
Experimental Properties
- Density: 1.25±0.1 g/cm3(Predicted)
- Boiling Point: 387.9±52.0 °C(Predicted)
- PSA: 52.89
- pka: 6.42±0.70(Predicted)
3-Pyridinecarbonitrile,5-acetyl-1,2-dihydro-6-methyl-4-(4-methylphenyl)-2-thioxo- Related Literature
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J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
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H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
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3. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
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Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
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Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
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